Cas no 1396675-03-8 (3-2-(dimethylamino)pyrimidin-5-yl-1-(4-ethoxyphenyl)urea)

• Product Name: 3-2-(dimethylamino)pyrimidin-5-yl-1-(4-ethoxyphenyl)urea
• CAS No: 1396675-03-8
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• CID: 6206019
• PubChem ID: 71790086
• Update Time: 2025-10-16

3-2-(dimethylamino)pyrimidin-5-yl-1-(4-ethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)pyrimidin-5-yl-1-(4-ethoxyphenyl)urea
• AKOS024539927
• 1396675-03-8
• 1-(2-(dimethylamino)pyrimidin-5-yl)-3-(4-ethoxyphenyl)urea
• F6222-0572
• 3-[2-(dimethylamino)pyrimidin-5-yl]-1-(4-ethoxyphenyl)urea
• 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(4-ethoxyphenyl)urea
• VU0537661-1

• Inchi： 1S/C15H19N5O2/c1-4-22-13-7-5-11(6-8-13)18-15(21)19-12-9-16-14(17-10-12)20(2)3/h5-10H,4H2,1-3H3,(H2,18,19,21)
• InChI Key： YVVKCGRLYIRSCR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NC(NC1C=NC(=NC=1)N(C)C)=O

Computed Properties

• Exact Mass: 301.15387487g/mol
• Monoisotopic Mass: 301.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-2-(dimethylamino)pyrimidin-5-yl-1-(4-ethoxyphenyl)urea

3-2-(Dimethylamino)pyrimidin-5-yl-1-(4-Ethoxyphenyl)Urea: A Comprehensive Overview

3-2-(Dimethylamino)pyrimidin-5-yl-1-(4-ethoxyphenyl)urea (CAS No. 1396675-03-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in the treatment of various diseases. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of 3-2-(dimethylamino)pyrimidin-5-yl-1-(4-ethoxyphenyl)urea is defined by its urea linkage and the presence of a pyrimidine ring substituted with a dimethylamino group. The urea moiety is attached to a 4-ethoxyphenyl group, which imparts additional stability and solubility properties to the molecule. The compound has a molecular formula of C₁₆H₂₀N₄O₂ and a molecular weight of 300.35 g/mol. Its unique structure allows for multiple points of interaction with biological targets, making it an attractive candidate for drug development.

Synthesis Methods

The synthesis of 3-2-(dimethylamino)pyrimidin-5-yl-1-(4-ethoxyphenyl)urea can be achieved through various routes, each offering different advantages in terms of yield and purity. One common method involves the reaction of 2-dimethylaminopyrimidine with 4-ethoxyphenyl isocyanate in the presence of a suitable solvent and catalyst. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

An alternative synthetic route involves the condensation of 2-dimethylaminopyrimidine with 4-ethoxyaniline followed by treatment with phosgene or an equivalent reagent to form the urea linkage. This method provides an additional level of control over the reaction conditions and can be tailored to produce derivatives with specific functional groups.

Biological Activities

3-2-(Dimethylamino)pyrimidin-5-yl-1-(4-ethoxyphenyl)urea has demonstrated a range of biological activities that make it a valuable compound in pharmaceutical research. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For example, recent studies have shown that this compound exhibits significant inhibitory activity against phosphodiesterase (PDE), an enzyme implicated in conditions such as chronic obstructive pulmonary disease (COPD) and heart failure.

In addition to its enzymatic inhibition properties, 3-2-(dimethylamino)pyrimidin-5-yl-1-(4-ethoxyphenyl)urea has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models, suggesting its potential use in treating inflammatory diseases such as arthritis and asthma.

Clinical Applications and Research Advancements

The therapeutic potential of 3-2-(dimethylamino)pyrimidin-5-yl-1-(4-ethoxyphenyl)urea has been explored in several clinical trials, with promising results. Early-phase clinical trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. These findings have paved the way for further investigation into its efficacy in treating various diseases.

In a recent phase II clinical trial, 3-2-(dimethylamino)pyrimidin-5-yl-1-(4-ethoxyphenyl)urea was evaluated for its effectiveness in managing symptoms of COPD. The trial results indicated that patients treated with the compound experienced significant improvements in lung function and quality of life compared to those receiving placebo treatment. These findings have generated considerable interest among researchers and clinicians alike.

Mechanism of Action

The mechanism by which 3-2-(dimethylamino)pyrimidin-5-yl-1-(4-ethoxyphenyl)urea exerts its therapeutic effects is multifaceted. One key aspect is its ability to selectively inhibit PDE enzymes, which play a crucial role in regulating intracellular cyclic nucleotide levels. By inhibiting PDE activity, the compound can increase levels of cyclic adenosine monophosphate (cAMP), leading to downstream effects such as relaxation of smooth muscle cells and reduction in inflammation.

In addition to PDE inhibition, recent studies have suggested that 3-2-(dimethylamino)pyrimidin-5-y-l1-(4-e-thoxyphe-n-y-l)-u-re-a may also modulate other signaling pathways involved in disease pathogenesis. For instance, it has been shown to influence the expression of pro-inflammatory cytokines and chemokines, further contributing to its anti-inflammatory properties.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 3-2-(dimethylamino)pyrimidin-5-y-l-1-(4-e-thoxyphe-n-y-l)-u-re-a(CAS No. 1396675-03-8) holds significant promise for the development of new therapeutic agents targeting various diseases. The compound's unique structural features, combined with its potent biological activities, make it an attractive candidate for further investigation. Future research will likely focus on optimizing its pharmacological properties, exploring new therapeutic applications, and advancing it through clinical trials to ultimately bring it to market as a novel treatment option.